Cas no 52198-66-0 (n1-(1-phenylethyl)propane-1,3-diamine)

• Product name: n1-(1-phenylethyl)propane-1,3-diamine
• CAS No: 52198-66-0
• MF: C₁₁H₁₈N₂
• MW: 178.27400
• CID: 936563
• PubChem ID: 12900279

n1-(1-phenylethyl)propane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• n1-(1-phenylethyl)propane-1,3-diamine
• N'-(1-phenylethyl)propane-1,3-diamine
• N1-(1-Phenylethyl)-1,3-propanediamine
• (3-aminopropyl)(1-phenylethyl)amine
• AG-B-38071
• AG-F-77668
• AGN-PC-00K06I
• CTK4J5577
• N~1~-(1-Phenylethyl)propane-1,3-diamine
• AKOS005289721
• SCHEMBL10934983
• 52198-66-0
• DTXSID00512552

• MDL： MFCD03596779
• Inchi： InChI=1S/C11H18N2/c1-10(13-9-5-8-12)11-6-3-2-4-7-11/h2-4,6-7,10,13H,5,8-9,12H2,1H3
• InChI Key： NQONXAAXIFYYMX-UHFFFAOYSA-N
• SMILES： CC(C1=CC=CC=C1)NCCCN

Computed Properties

• Exact Mass: 178.14700
• Monoisotopic Mass: 178.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 38.05000
• LogP: 2.77720

n1-(1-phenylethyl)propane-1,3-diamine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

n1-(1-phenylethyl)propane-1,3-diamine Customs Data

• HS CODE：2921590090
• Customs Data：

  China Customs Code:

  2921590090

  Overview:

  2921590090. Other aromatic polyamines and derivatives and their salts. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2921590090. other aromatic polyamines and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%